Cas no 2171695-93-3 (2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid)

• Product Name: 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid
• CAS No: 2171695-93-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6568364
• PubChem ID: 165877877
• Update Time: 2025-07-02

2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1506939
• 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid
• EN300-1496767
• 2171695-93-3
• 2-{[(1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-24(26(31)32)29-25(30)18-13-11-17(12-14-18)15-28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,2,11-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： WWIALSRYLXQVBJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid

Introduction to 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic Acid (CAS No. 2171695-93-3)

2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid, identified by its CAS number 2171695-93-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexyl group, a formamido moiety, and a butanoic acid tail. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The core structure of 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid features a fluorenylmethoxy group, which is a key element in its reactivity and biological activity. The fluorene moiety, known for its stability and fluorescence properties, has been widely utilized in various pharmaceutical applications. Its incorporation into the molecule enhances the solubility and bioavailability of the compound, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid suggest that it may have the potential to interact with specific targets in the body, thereby influencing physiological processes. This has led to several studies exploring its pharmacological properties and potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex molecules. The presence of multiple reactive sites allows for further chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the formamido group can be used to link other pharmacophores, while the butanoic acid tail can provide additional binding interactions. This flexibility makes 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid a valuable asset in the synthesis of novel drug candidates.

The cyclohexyl group in the molecule contributes to its stability and reduces metabolic degradation, which is crucial for maintaining efficacy during biological processes. Additionally, the fluorenylmethoxy group enhances hydrophilicity, improving solubility in aqueous environments. These characteristics make it an ideal candidate for oral administration and systemic delivery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid with various biological targets. These studies have revealed promising interactions with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The ability to predict these interactions with high accuracy has significantly accelerated the drug discovery process.

In vitro studies have demonstrated that 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid exhibits inhibitory activity against several key enzymes implicated in disease pathways. For example, preliminary data suggest that it may inhibit cyclooxygenase (COX), an enzyme involved in pain and inflammation. Furthermore, its interaction with other enzymes such as kinases and proteases has been explored, indicating potential therapeutic benefits in conditions like cancer and autoimmune disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the complex framework efficiently. These methodologies not only enhance the yield but also minimize unwanted side products, ensuring that the final product meets stringent quality standards.

The pharmacokinetic properties of 2-({4-[({[(9H-fluoren-9-lylmethoxy]carbonyl}amino)methyl)cyclohexyl}formamido)butanoic acid, such as absorption, distribution, metabolism, and excretion (ADME), have been carefully evaluated to assess its suitability for clinical use. Preliminary studies indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be effectively administered orally for therapeutic purposes.

The potential therapeutic applications of this compound are vast. Given its structural complexity and diverse functional groups, it has been hypothesized that it could serve as a lead compound for developing drugs targeting multiple diseases simultaneously. This multitargeting approach has gained traction in recent years due to its ability to address complex pathologies more effectively than single-target drugs.

The role of computational modeling in understanding the behavior of such complex molecules cannot be overstated. Advanced software tools have been utilized to simulate how 2-({4-[({[(9H-fluoren-9-lylmethoxy]carbonyl}amino)methyl)cyclohexyl}formamido)butanoic acid interacts with biological targets at the molecular level. These simulations have provided valuable insights into its mechanism of action and have guided further optimization efforts.

In conclusion, 2-({4-[({[(9H-fluoren-9-ylmethoxy]carbonyl}amino)methyl)cyclohexyl}formamido)butanoic acid (CAS No. 2171695-93-3) represents a significant advancement in pharmaceutical chemistry. Its intricate structure, combined with promising pharmacological properties, makes it a highly valuable compound for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.